![molecular formula C14H11Br2NO3 B288724 6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one](/img/structure/B288724.png)
6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one is not well understood. However, studies have suggested that this compound may exert its anticancer and antitumor effects by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
Studies have shown that this compound has cytotoxic effects on various cancer cell lines. It has also been shown to inhibit the growth of tumor cells in animal models. In addition, this compound has been evaluated for its potential use as a fluorescent probe in bioimaging.
Advantages and Limitations for Lab Experiments
One advantage of using 6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one in lab experiments is its potential as a fluorescent probe in bioimaging. However, one limitation is that the mechanism of action of this compound is not well understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the study of 6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one. One direction is to further investigate its mechanism of action and potential use as a therapeutic agent for cancer treatment. Another direction is to explore its potential use as a catalyst in organic synthesis and material science. Additionally, more studies are needed to evaluate its safety and efficacy in vivo.
Synthesis Methods
The synthesis method of 6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one involves the reaction of 3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one with bromine in the presence of a catalyst. The resulting compound has been characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
6,8-dibromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been evaluated for its anticancer and antitumor properties. It has also been studied for its potential use as a fluorescent probe in bioimaging and as a catalyst in organic synthesis.
properties
Molecular Formula |
C14H11Br2NO3 |
---|---|
Molecular Weight |
401.05 g/mol |
IUPAC Name |
6,8-dibromo-3-(pyrrolidine-1-carbonyl)chromen-2-one |
InChI |
InChI=1S/C14H11Br2NO3/c15-9-5-8-6-10(13(18)17-3-1-2-4-17)14(19)20-12(8)11(16)7-9/h5-7H,1-4H2 |
InChI Key |
RLVCZURQZKTUKT-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC3=CC(=CC(=C3OC2=O)Br)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.